N-(3-cyano-4,5-dimethyl-2-thienyl)-3,5-dimethyl-4-isoxazolecarboxamide

• IUPAC Name: N-(3-cyano-4,5-dimethylthiophen-2-yl)-3,5-dimethyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C13H13N3O2S/c1-6-9(4)19-13(10(6)5-14)15-12(17)11-7(2)16-18-8(11)3/h1-4H3,(H,15,17)
• InChI Key: RVKZWCGQLPGETM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C#N)NC(=O)C2=C(ON=C2C)C)C
• Molecular Formula: C13H13N3O2S
• Molecular Weight: 275.33 g/mol

Description

N-(3-cyano-4,5-dimethyl-2-thienyl)-3,5-dimethyl-4-isoxazolecarboxamide is a complex organic compound with potential applications in various fields of scientific research. This compound is characterized by its unique structure, which includes a cyano group, a thienyl ring, and an isoxazolecarboxamide moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-cyano-4,5-dimethyl-2-thienyl)-3,5-dimethyl-4-isoxazolecarboxamide typically involves multi-step organic reactions. One common method includes the reaction of 3-cyano-4,5-dimethyl-2-thiophenecarboxylic acid with appropriate reagents to form the desired isoxazolecarboxamide derivative. The reaction conditions often require controlled temperatures and the use of catalysts to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This includes the use of automated reactors, continuous flow systems, and advanced purification techniques to produce the compound at a commercial scale.

Chemical Reactions Analysis

Types of Reactions

N-(3-cyano-4,5-dimethyl-2-thienyl)-3,5-dimethyl-4-isoxazolecarboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents to form corresponding oxides.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents like lithium aluminum hydride and sodium borohydride are frequently used.

Substitution: Nucleophiles such as amines, alcohols, and thiols can be used under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce alcohols or amines.

Scientific Research Applications

N-(3-cyano-4,5-dimethyl-2-thienyl)-3,5-dimethyl-4-isoxazolecarboxamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(3-cyano-4,5-dimethyl-2-thienyl)-3,5-dimethyl-4-isoxazolecarboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(3-cyano-4,5-dimethyl-2-thienyl)acetamide
• N-(3-cyano-4,5-dimethyl-2-thienyl)-2-thiophenecarboxamide
• N-(3-cyano-4,5-dimethyl-2-thienyl)-2-(2-oxo-1,3-benzoxazol-3(2H)-yl)acetamide

Uniqueness

N-(3-cyano-4,5-dimethyl-2-thienyl)-3,5-dimethyl-4-isoxazolecarboxamide is unique due to its specific structural features, which confer distinct chemical and biological properties. Its combination of a cyano group, thienyl ring, and isoxazolecarboxamide moiety sets it apart from similar compounds, making it a valuable molecule for various research applications.